Cas no 2418727-85-0 (2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride)

• Product Name: 2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride
• CAS No: 2418727-85-0
• MF: C₁₄H₁₉FN₂O₃S
• MW: 314.375665903091
• CID: 6071962
• PubChem ID: 154881233
• Update Time: 2025-06-08

2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4343963210
• 2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride
• 2418727-85-0
• EN300-26689885
• 2-[({furo[3,2-c]pyridin-2-yl}methyl)(2-methylpropyl)amino]ethane-1-sulfonyl fluoride

• Inchi： 1S/C14H19FN2O3S/c1-11(2)9-17(5-6-21(15,18)19)10-13-7-12-8-16-4-3-14(12)20-13/h3-4,7-8,11H,5-6,9-10H2,1-2H3
• InChI Key： RGQTVNLEVUIHOP-UHFFFAOYSA-N
• SMILES： S(CCN(CC1=CC2C=NC=CC=2O1)CC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 314.11004181g/mol
• Monoisotopic Mass: 314.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furo[3,2-c]pyridines

Additional information on 2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride

Comprehensive Overview of 2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride (CAS No. 2418727-85-0)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride (CAS No. 2418727-85-0) has emerged as a compound of significant interest. This sulfonyl fluoride derivative is part of a growing class of molecules that are being investigated for their potential applications in targeted covalent inhibition, a hot topic in modern pharmaceutical research. The unique structural features of this compound, including the furo[3,2-c]pyridine core and the sulfonyl fluoride moiety, make it a versatile candidate for further exploration in biochemical assays and drug development pipelines.

The furo[3,2-c]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with bioactivity and favorable pharmacokinetic properties. When combined with the sulfonyl fluoride group, this compound exhibits enhanced reactivity towards nucleophilic residues in proteins, making it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. Researchers are particularly interested in its potential as a covalent inhibitor, a strategy that has gained traction due to the success of drugs like ibrutinib and osimertinib in clinical settings.

Recent trends in chemical biology have highlighted the importance of sulfonyl fluoride-containing compounds as "clickable" probes for chemoproteomic studies. The 2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride offers unique advantages in this context, as its balanced reactivity profile allows for selective labeling of protein targets while minimizing off-target effects. This characteristic aligns well with current industry demands for more selective and safer pharmacological tools.

The synthesis and characterization of CAS No. 2418727-85-0 have been subjects of recent publications, with particular attention paid to optimizing its stability and solubility properties. These improvements are crucial for its potential application in high-throughput screening campaigns and in vivo studies. The compound's 2-methylpropyl substituent contributes to its lipophilicity, which can be advantageous for membrane permeability in cellular assays.

From a drug discovery perspective, the growing interest in covalent inhibitors has brought compounds like 2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride to the forefront of research. The pharmaceutical industry is actively exploring such molecules for their potential in addressing challenging drug targets, particularly those involving shallow binding pockets or protein-protein interactions that have traditionally been difficult to modulate with non-covalent binders.

In the context of current research trends, this compound represents an exciting intersection between traditional medicinal chemistry and modern chemical biology approaches. Its furopyridine core offers opportunities for structural diversification, while the sulfonyl fluoride warhead provides a handle for covalent engagement with biological targets. These features make it a compelling subject for further investigation in academic and industrial laboratories alike.

The physicochemical properties of 2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride have been carefully characterized to support its use in various experimental settings. Researchers have noted its compatibility with common organic solvents and its stability under physiological conditions, which are important considerations for biological studies. These attributes contribute to its growing popularity as a research tool in chemical biology and drug discovery programs.

As the scientific community continues to explore new strategies for targeted protein modulation, compounds like CAS No. 2418727-85-0 are likely to play increasingly important roles. The unique combination of its heterocyclic scaffold and reactive functional group positions it as a valuable asset in the medicinal chemist's toolkit, particularly for challenging targets in oncology, inflammation, and infectious diseases.

Looking ahead, the potential applications of 2-[Furo[3,2-c]pyridin-2-ylmethyl(2-methylpropyl)amino]ethanesulfonyl fluoride extend beyond its current uses. With the growing emphasis on covalent drug discovery and chemical proteomics, this compound may serve as a starting point for the development of novel therapeutic agents or as a molecular probe for studying biological systems. Its versatility and unique chemical features ensure that it will remain a subject of active research in the coming years.